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For professionals in research, scientific, and formulation development fields, selecting a

pigment with robust weather resistance is paramount for ensuring the long-term durability and

color stability of a product. This guide offers an objective comparison of Pigment Orange 36's

performance against established industry standards and alternative orange pigments,

supported by experimental data and standardized testing protocols.

Pigment Orange 36 (PO 36) is a high-performance benzimidazolone organic pigment

recognized for its exceptional heat stability, vibrant chroma, and, most notably, its excellent

weather and lightfastness properties.[1] These characteristics make it a preferred choice for

demanding applications such as automotive paints, industrial coatings, and plastics.[2]

Industry Standards for Weather Resistance
The weather resistance of a pigment is its ability to withstand environmental stressors, primarily

sunlight, moisture, and temperature fluctuations, without significant degradation of color or

physical properties. Several international and national standards provide frameworks for

evaluating these properties. Key standards include those from the American Society for Testing

and Materials (ASTM) and the International Organization for Standardization (ISO).[3][4]

Lightfastness, a critical component of weather resistance, is the measure of a pigment's

resistance to fading upon exposure to light.[3] It is commonly rated on the Blue Wool Scale,

which ranges from 1 (very poor) to 8 (excellent).[3][5] Another common rating system is the
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ASTM lightfastness scale, which ranges from I (excellent) to V (very poor), with a rating of I

corresponding to a 7-8 on the Blue Wool Scale.[3]

Comparative Performance Data
The following table summarizes the weather resistance and related properties of Pigment
Orange 36 in comparison to other commonly used orange pigments.

Pigment Chemical Class
Lightfastness

(BWS)

Weather

Fastness

Heat

Resistance (°C)

Pigment Orange

36
Benzimidazolone 8[6][7][8] Excellent[2][6][7] 250[7]

Pigment Orange

13
Diarylide 5-6 Good 200

Pigment Orange

34

Disazopyrazolon

e
5-6[9] Good[9] 260

Pigment Orange

64

Diketopyrrolopyrr

ole (DPP)
8 Excellent 300

Data compiled from various industry sources. Actual performance may vary based on

formulation and application.

Pigment Orange 36 consistently demonstrates superior lightfastness and weather resistance,

making it a reliable choice for applications requiring long-term color retention in outdoor

environments.[2]

Experimental Protocol: Accelerated Weathering
To quantify the weather resistance of pigments, accelerated weathering tests are employed to

simulate the damaging effects of long-term outdoor exposure in a controlled laboratory setting.

[10][11] A common method is the Xenon Arc test, which simulates the full spectrum of sunlight.

[11][12]
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Objective: To compare the color and gloss retention of coatings pigmented with Pigment
Orange 36 against other orange pigments after exposure to accelerated weathering conditions.

Apparatus:

Xenon Arc Weathering Chamber (compliant with ASTM G154 or ISO 4892)[13]

Spectrophotometer for color measurement (in accordance with ASTM D2244)[14]

Glossmeter

Methodology:

Sample Preparation: Pigments are dispersed into a suitable binder system and applied to

standardized test panels.

Initial Measurements: The initial color coordinates (Lab*) and gloss levels of the unexposed

panels are measured and recorded.

Exposure: The panels are placed in the Xenon Arc chamber and subjected to controlled

cycles of light, temperature, and moisture. A typical cycle might involve continuous light with

periodic water spray to simulate rain and dew.

Evaluation: At predetermined intervals, the panels are removed, and the color and gloss are

remeasured.

Data Analysis: The change in color (ΔE) is calculated. A higher ΔE value indicates a greater

color change and lower weather resistance. Gloss retention is also calculated as a

percentage of the initial gloss.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the accelerated weathering test protocol.
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Caption: Accelerated Weathering Experimental Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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